Cas no 97627-84-4 ((-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID)
97627-84-4 structure
Product Name:(-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID
CAS No:97627-84-4
MF:C12H16O6
MW:256.251844406128
CID:801270
Update Time:2023-03-27
(-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID Chemical and Physical Properties
Names and Identifiers
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- D-erythro-Hex-2-enonicacid, 5,6-O-cyclohexylidene-, g-lactone
- (-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID
- 5,6-O-Cyclohexylidene-D-isoascorbic acid
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- Inchi: 1S/C12H16O6/c13-8-9(14)11(15)17-10(8)7-6-16-12(18-7)4-2-1-3-5-12/h7,10,13-14H,1-6H2/t7-,10-/m1/s1
- InChI Key: SKQBFUVTZXIHLB-GMSGAONNSA-N
- SMILES: C12(CCCCC1)OC[C@H]([C@H]1OC(=O)C(O)=C1O)O2
Computed Properties
- Exact Mass: 256.095
- Monoisotopic Mass: 256.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.2A^2
Experimental Properties
- Melting Point: 177-179 °C
- PSA: 85.22000
- LogP: 1.31520
(-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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